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An In-depth Technical Guide to Pranlukast Hemihydrate: Molecular Structure, Properties, and
Analysis

Introduction

Pranlukast hemihydrate is a selective and competitive cysteinyl leukotriene receptor-1
(CysLT1) antagonist.[1][2][3][4] It is primarily utilized in the treatment and management of
bronchial asthma and allergic rhinitis.[5][6] By blocking the action of cysteinyl leukotrienes, a
group of inflammatory mediators, pranlukast effectively reduces airway inflammation,
bronchoconstriction, and mucus production.[4][5][6] This technical guide provides a
comprehensive overview of its molecular structure, chemical formula, physicochemical
properties, and key experimental methodologies for its synthesis and analysis, intended for
researchers, scientists, and professionals in drug development.

Molecular Structure and Formula

Pranlukast is chemically described as N-[4-0x0-2-(2H-tetrazol-5-yl)chromen-8-yl]-4-(4-
phenylbutoxy)benzamide.[2][5] The core structure consists of a chromone ring system
substituted with a tetrazole group at the 2-position and a benzamide linkage at the 8-position.
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The benzamide group is further substituted with a 4-phenylbutoxy chain. The compound is
commonly formulated as a hemihydrate to enhance its stability.[5]

The molecular formula for the anhydrous form is C27H23Ns0a4.[2][5] As a hemihydrate, its
formula is C27H23Ns04 - 0.5H20 or often represented as a dimer: CsaHasN1009.[5][7][8]

e |[UPAC Name: N-[4-0x0-2-(2H-tetrazol-5-yl)chromen-8-yl]-4-(4-phenylbutoxy)benzamide[2][5]
e CAS Number: 150821-03-7[1][3][5]
e Synonyms: ONO-1078, SB 205312, Azlaire[2][3]

Physicochemical Properties

The key physicochemical properties of pranlukast and its hemihydrate form are summarized in
the table below. These properties are critical for its formulation, delivery, and pharmacokinetic
profile. The compound is characterized by its poor water solubility.[5][9]
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Property Value Reference(s)
Molecular Formula C27H23Ns04 - 0.5H20 [1]8]
481.5 g/mol (Anhydrous)
Molecular Weight 490.51 g/mol (Hemihydrate) (11121151171
981.0 g/mol (Dimer Hydrate)
Appearance White solid [7]
Melting Point 243°C [10]

Water Solubility

Approx. 0.36 pg/mL at 25°C

Insoluble

[9]

Other Solubilities

Insoluble in Ethanol 100
mg/mL in DMSO

[1]

XLogP3

4.2

[2]

Topological Polar Surface Area

119 A2 (Anhydrous)

[2]

Hydrogen Bond Donors

2 (Anhydrous)

[2]

Hydrogen Bond Acceptors

7 (Anhydrous)

[2]

Rotatable Bond Count

9 (Anhydrous)

[2]

Mechanism of Action

Pranlukast exerts its therapeutic effect by selectively antagonizing leukotriene Da (LTDa4) at the

cysteinyl leukotriene receptor 1 (CysLT1) in the airways.[4][5] Cysteinyl leukotrienes (LTCa,

LTDa, and LTEa4) are potent inflammatory mediators that cause bronchoconstriction, increased

microvascular permeability, airway edema, and enhanced secretion of thick mucus.[3][4][6] By

competitively blocking the CysLT1 receptor, pranlukast inhibits these downstream effects.[5][6]

Furthermore, pranlukast has been shown to inhibit NF-kB activation, which in turn suppresses

the production of pro-inflammatory cytokines such as IL-6, IL-1, and TNF-a, contributing to its

immunomodulatory effects.[1][11]
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Figure 1: Pranlukast Mechanism of Action

Experimental Protocols
General Synthesis Outline

The synthesis of pranlukast is a multi-step process involving the formation of key intermediates
which are then coupled to form the final molecule.[5] A common synthetic strategy involves the
preparation of 4-(4-phenylbutoxy)benzoic acid and 8-amino-2-(tetrazol-5-yl)-1-benzopyran-4-
one, followed by an amide coupling reaction.[10][12]

Key Steps:

o Synthesis of 4-(4-phenylbutoxy)benzoic acid: This intermediate is often prepared starting
from materials like p-hydroxybenzoic acid and 1-bromo-4-phenylbutane.[12][13]

¢ Synthesis of the Chromone-Tetrazole Core: The 8-amino-2-(tetrazol-5-yl)-1-benzopyran-4-
one intermediate is synthesized from precursors such as 3-amino-2-hydroxyacetophenone.
[10][12]
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+ Amide Coupling: The carboxyl group of 4-(4-phenylbutoxy)benzoic acid is activated (e.g.,
using thionyl chloride or oxalyl chloride) and then reacted with the amino group of the
chromone-tetrazole intermediate to form an amide bond.[14]

o Crystallization: The final product, pranlukast, is purified and crystallized as a hemihydrate to
improve its stability.[5]

p-Hydroxybenzoic Acid Ao
Cr 1-Bromo-4-phenylbutane 3-Amino-2-hydroxyacetophenone

Intermediate A Intermediate B
4-(4-Phenylbutoxy)benzoic acid ERIng 2,
-1-benzopyran-4-one

Amide Coupling
(e.g., with SOCI2)

Pranlukast

Crystallization

Pranlukast Hemihydrate
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Figure 2: General Synthesis Workflow for Pranlukast

Analytical Method: Reverse-Phase HPLC
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A stability-indicating reverse-phase high-performance liquid chromatography (RP-HPLC)

method has been developed for the estimation of pranlukast hydrate.[15] This method is

suitable for quality control and stability testing.

Instrumentation: Shimadzu HPLC system with UV-detector.[15]

Column: Kromosil 100 C18 (150 mm x 4.6 mm, 5 um particle size).[15]

Mobile Phase: A mixture of Acetonitrile and 0.1% Glacial Acetic Acid in water (85:15 v/v).[15]

Flow Rate: 0.5 mL/min.[15]

Column Temperature: 30°C.[15]

Detection: UV detection at a wavelength of 262 nm.[15]

Validation: The method is validated according to ICH guidelines for parameters including
specificity, accuracy, precision, and linearity.[15]

Stress Degradation Studies

To assess the stability of the molecule, pranlukast hydrate is subjected to various stress
conditions as per ICH guidelines Q1A (R2) and Q1B.[16]

Conditions Tested: The drug is exposed to acidic, alkaline, oxidative (peroxide), thermal (dry
heat), and photolytic (solid and liquid state) stress.[15][16]

Observed Stability: Studies show that pranlukast hydrate is significantly labile under alkaline
and liquid-state photolytic conditions.[16] It demonstrates relative stability in acidic, oxidative,
thermal, and solid-state photolytic conditions.[16] Degradation products are typically
characterized using techniques like LC-MS/MS.[16]

Solubility and Dissolution Testing

Given its poor aqueous solubility, these tests are crucial for formulation development.

Equilibrium Solubility Protocol:
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o An excess amount of pranlukast hemihydrate is added to a specific medium (e.g., water,
buffer solutions).

o The samples are equilibrated in a shaking water bath at a controlled temperature (e.g.,
25°C) for a sufficient period (e.g., 24 hours) to reach equilibrium.[9]

o After equilibration, the suspension is filtered through a suitable syringe filter (e.g., 0.45 pm
PTFE).[9]

o The filtrate is diluted with the HPLC mobile phase and the concentration of dissolved
pranlukast is quantified using a validated HPLC method.[9]

« In Vitro Dissolution Test Protocol:
o The test is conducted using a USP Dissolution Apparatus Il (paddle method).[9]

o A specified volume of dissolution medium (e.g., pH 6.8 buffer) is maintained at 37°C +
0.5°C.[9]

o The paddle speed is set to a specific rate (e.g., 50 rpm).[9]

o A dosage form equivalent to a specific amount of pranlukast hemihydrate is introduced
into the vessel.

o Samples are withdrawn at predetermined time intervals, replacing the volume with fresh,
pre-warmed medium.[9]

o The samples are filtered, diluted, and analyzed by HPLC to determine the percentage of
drug dissolved over time.[9]

Conclusion

Pranlukast hemihydrate is a well-characterized CysLT1 receptor antagonist with a defined
molecular structure and a clear mechanism of action. Its significant therapeutic role in asthma
and allergic rhinitis is underpinned by its ability to block the pro-inflammatory effects of cysteinyl
leukotrienes. However, its poor water solubility presents a key challenge in formulation,
necessitating advanced drug delivery approaches. The established analytical methods,
including RP-HPLC, are vital for ensuring the quality, stability, and efficacy of its pharmaceutical
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preparations. This guide provides core technical information essential for professionals
engaged in the research and development of this important anti-asthmatic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Pranlukast hemihydrate molecular structure and
formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1239672/docs#pranlukast-hemihydrate-molecular-
structure-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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